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Abstract

This document provides a detailed protocol for the preparation, storage, and handling of
AT7519 Hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). AT7519 Hydrochloride
Is a potent, ATP-competitive multi-cyclin-dependent kinase (CDK) inhibitor with significant anti-
proliferative activity in various human tumor cell lines.[1][2][3] Proper preparation and storage
of stock solutions are critical for ensuring experimental reproducibility and the integrity of the
compound. This guide summarizes key quantitative data and outlines a step-by-step procedure
for laboratory use.

Introduction to AT7519 Hydrochloride

AT7519 Hydrochloride is a small molecule inhibitor targeting multiple CDKs, including CDK1,
CDK2, CDK4, CDK5, CDK6, and CDK9, with IC50 values in the nanomolar range.[3][4][5] By
inhibiting these key regulators of the cell cycle, AT7519 can induce cell cycle arrest, primarily at
the G2/M phase, and subsequent apoptosis in cancer cells.[6][7] Its mechanism of action also
involves the inhibition of RNA polymerase I, contributing to its cytotoxic effects.[1][7][8] The
compound has shown efficacy in preclinical models of various cancers, including multiple
myeloma and colon cancer.[1][4][7]

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of AT7519
Hydrochloride.

Property Value Source
Molecular Formula C16H17CI2Ns02 « HCI [2][9]
Molecular Weight 418.7 g/mol [4119]
Appearance Crystalline solid [9][10]
Purity >98% [9][10]
Solubility in DMSO >9.55 mg/mL to =300 mg/mL [8][11]
Solubility in Ethanol ~5 mg/mL [31[9][10]
Solubility in PBS (pH 7.2) ~0.5 mg/mL [31[9][10]
Storage (Solid) -20°C for 24 years [3][10]

-80°C for up to 1 year; -20°C
Storage (DMSO Stock) [1][4](5]
for up to 1 month

Experimental Protocol: Preparation of a 10 mM
AT7519 Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AT7519 Hydrochloride in
DMSO. This concentration is a common starting point for serial dilutions for in vitro
experiments.

Materials:

AT7519 Hydrochloride (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Pre-weighing Preparation: Allow the vial of AT7519 Hydrochloride to equilibrate to room
temperature before opening to prevent condensation of moisture, which can affect the
compound's stability and solubility.

e Weighing: Carefully weigh out the desired amount of AT7519 Hydrochloride using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.187 mg of the compound.

o Calculation:

Molecular Weight (MW) = 418.7 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001 L

Mass (m) =C*V * MW = 0.01 mol/L * 0.001 L * 418.7 g/mol = 0.004187 g = 4.187 mg

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed AT7519 Hydrochloride. For the example above, add 1 mL of DMSO. It is crucial to
use fresh, high-quality DMSO as moisture can reduce the solubility of the compound.[1][4]

e Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if

necessary.[11]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials.[1][5]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1][4][5] When ready to use, thaw an aliquot at room
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temperature and dilute it to the final working concentration in the appropriate cell culture
medium or buffer.

Note: Aqueous solutions of AT7519 Hydrochloride are not recommended for storage for more
than one day.[10]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of AT7519 and a typical experimental
workflow for its use.
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Caption: Mechanism of action of AT7519 Hydrochloride.
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Caption: Experimental workflow for using AT7519 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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